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Storage & Handling Specifications

For optimal stability, it is crucial to adhere to the following storage conditions as recommended by chemical

suppliers and safety data sheets.

| Parameter | Recommended Condition | | :--- | :--- | | Form | Powder | In solvent (e.g., DMSO) | | Long-

Term Storage | -20°C [1] | -80°C [1] | | Short-Term Handling | Room temperature (shipped with blue ice)

[2] | -80°C [2] | | Protection | Protect from direct sunlight [1] | - | | Container | Keep in a tightly sealed

container in a cool, well-ventilated area [1] | - |

Solubility & Preparation

Understanding the solubility of Allitinib is key to preparing stock solutions for your experiments.

Property Detail

Solubility in
DMSO

55 mg/mL (122.53 mM) [2]
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Property Detail

In Vivo
Formulation

Can be prepared in 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline [2]

Preparation Note Sonication is recommended to dissolve the powder [2]. Working solutions should
be prepared immediately [2].

Experimental Workflow for Solution Preparation

The following diagram outlines the key steps for safely handling Allitinib and preparing it for experimental

use, based on the manufacturer's guidelines:

Frequently Asked Questions

What personal protective equipment (PPE) should I use when handling Allitinib powder? You

should wear safety goggles with side-shields, protective gloves, and impervious clothing. To avoid

inhaling dust or aerosols, use the product only in areas with appropriate exhaust ventilation [1].

What should I do if I spill Allitinib? Absorb the spill with a finely-powdered liquid-binding material

(like diatomite). Surfaces and equipment should be decontaminated by scrubbing with alcohol. All

contaminated material must be disposed of as chemical waste according to institutional regulations [1].

Why is sonication recommended when preparing a DMSO stock solution? Sonication uses sound

energy to agitate particles in the solution, which helps break up the powder and accelerates the

dissolution process, ensuring a homogeneous and fully dissolved stock solution [2].

What is the chemical stability of Allitinib? The available data sheet indicates that Allitinib is stable

under the recommended storage conditions. It should be kept away from incompatible materials such

as strong acids, strong alkalis, and strong oxidizing or reducing agents [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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